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Compound of Interest

Compound Name: 2-Chloro-5-methylbenzotrifluoride

CAS No.: 80245-27-8

Cat. No.: B1610087

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Chloro-5-methylbenzotrifluoride (CAS

No. 80245-27-8), a key chemical intermediate. Given the specificity of this compound, this

document synthesizes available data and provides expert insights based on analogous

structures and established chemical principles, offering a robust resource for its application in

research and development.

Core Molecular Attributes and Physicochemical
Properties
2-Chloro-5-methylbenzotrifluoride, systematically named 1-chloro-4-methyl-2-

(trifluoromethyl)benzene, is a substituted aromatic compound. Its structure, featuring a

trifluoromethyl group, a chlorine atom, and a methyl group on a benzene ring, makes it a

valuable building block in organic synthesis. The trifluoromethyl group, in particular, is a well-

established bioisostere for various functional groups and is known to enhance properties such

as metabolic stability, lipophilicity, and binding affinity of target molecules.[1][2]
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Table 1: Physicochemical Properties of 2-Chloro-5-methylbenzotrifluoride

Property Value Source

Molecular Formula C8H6ClF3 [3]

Molecular Weight 194.58 g/mol [3]

CAS Number 80245-27-8 [3]

IUPAC Name
1-chloro-4-methyl-2-

(trifluoromethyl)benzene
[4]

Appearance
Not specified (likely a liquid or

low-melting solid)
Inferred

Boiling Point Data not readily available

Melting Point Data not readily available

Density Data not readily available

While specific experimental data for the boiling point, melting point, and density of 2-Chloro-5-
methylbenzotrifluoride are not readily available in public literature, these properties can be

estimated based on similar substituted benzotrifluorides. For instance, the related compound 2-

chlorobenzotrifluoride has a boiling point of 152 °C.[5]

Synthesis and Mechanistic Rationale
A plausible and efficient synthesis of 2-Chloro-5-methylbenzotrifluoride can be

conceptualized from commercially available starting materials, leveraging well-established

aromatic substitution reactions. One logical approach begins with 4-methylaniline (p-toluidine).
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Pathway A: Sandmeyer & Nitration Pathway B (Alternative): Chlorination First Final Steps

4-Methylaniline
(p-Toluidine)

Diazonium Salt Intermediate

NaNO2, HCl
(Diazotization)

2-Chloro-5-methylaniline

Direct Chlorination
(e.g., SO2Cl2)

4-Methyl-iodobenzene

KI
(Sandmeyer Reaction) 1-Iodo-4-methyl-2-nitrobenzene

HNO3, H2SO4
(Nitration) 2-Chloro-5-methyl-1-nitrobenzene

CuCl
(Halogen Exchange)

Fe, HCl
(Reduction)

Diazonium Salt Intermediate

NaNO2, HCl
(Diazotization) 2-Chloro-5-methylbenzonitrile

CuCN
(Sandmeyer Reaction) 2-Chloro-5-methylbenzotrichloridePCl5 2-Chloro-5-methylbenzotrifluoride

SbF3
(Swarts Reaction)

Click to download full resolution via product page

Caption: Plausible synthetic routes to 2-Chloro-5-methylbenzotrifluoride.

Step-by-Step Methodology and Rationale
Nitration of o-Chlorotoluene: A more direct and industrially scalable approach involves the

nitration of 2-chlorotoluene. The methyl group is an ortho-, para-director. The reaction with a

mixture of nitric acid and sulfuric acid would yield a mixture of isomers, including 2-chloro-5-

nitrotoluene.

Rationale: This is a standard electrophilic aromatic substitution. The directing effects of the

substituents guide the position of the incoming nitro group. Separation of isomers would

be necessary.

Reduction of the Nitro Group: The nitro group of the desired isomer (2-chloro-5-nitrotoluene)

is then reduced to an amine. Common reducing agents for this transformation include iron

powder in the presence of an acid like hydrochloric acid, or catalytic hydrogenation.[6]

Rationale: The reduction of a nitro group to an amine is a fundamental and high-yielding

reaction in organic synthesis, providing a versatile amino group for further

functionalization.

Diazotization: The resulting 2-chloro-5-methylaniline is treated with a cold solution of sodium

nitrite and a strong acid (e.g., hydrochloric acid) to form a diazonium salt.

Rationale: Diazonium salts are highly useful intermediates that can be converted into a

wide variety of functional groups.
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Trifluoromethylation: The introduction of the trifluoromethyl group can be challenging. A

common method is the conversion of a related functional group. For instance, if the amine

was first converted to a carboxylic acid via the diazonium salt, this could then be transformed

into the trifluoromethyl group. However, a more direct route from a different precursor is often

preferred.

An alternative and more direct synthesis starts from 2-chloro-5-methylaniline:

Diazotization and Sandmeyer Reaction: The amine is diazotized as described above.

Subsequent treatment with copper(I) cyanide would yield 2-chloro-5-methylbenzonitrile.

Conversion to Benzotrichloride: The nitrile can be converted to a trichloromethyl group, for

example, by reaction with phosphorus pentachloride.

Fluorination (Swarts Reaction): The resulting 2-chloro-5-methylbenzotrichloride can be

fluorinated using a reagent like antimony trifluoride to give the final product, 2-Chloro-5-
methylbenzotrifluoride.

Applications in Drug Discovery and Agrochemicals
Benzotrifluoride derivatives are pivotal intermediates in the synthesis of pharmaceuticals and

agrochemicals. The incorporation of a trifluoromethyl group can significantly enhance the

biological activity and pharmacokinetic profile of a molecule.[1][2]

Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the

trifluoromethyl group resistant to metabolic degradation by cytochrome P450 enzymes. This

can increase the in vivo half-life of a drug candidate.

Increased Lipophilicity: The trifluoromethyl group is highly lipophilic, which can improve a

molecule's ability to cross cell membranes, potentially leading to better bioavailability.[7][8]

Modulation of Acidity/Basicity: The strong electron-withdrawing nature of the trifluoromethyl

group can influence the pKa of nearby functional groups, which can be critical for receptor

binding or solubility.

While specific drugs or pesticides derived from 2-Chloro-5-methylbenzotrifluoride are not

prominently documented, its structural motifs are present in various biologically active
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compounds. It serves as a valuable scaffold for introducing the 2-chloro-5-methyl-substituted

phenyl ring along with the advantageous trifluoromethyl group.

Spectroscopic Characterization (Predicted)
While experimental spectra for 2-Chloro-5-methylbenzotrifluoride are not readily available,

its spectral characteristics can be predicted based on its structure and established principles of

NMR and IR spectroscopy.

1H NMR Spectroscopy
The proton NMR spectrum is expected to show signals in the aromatic region for the three

protons on the benzene ring, and a singlet in the aliphatic region for the methyl group protons.

~2.4 ppm (s, 3H): The methyl group protons.

~7.2-7.6 ppm (m, 3H): The aromatic protons. The exact chemical shifts and coupling patterns

will depend on the electronic effects of the chloro and trifluoromethyl substituents.

13C NMR Spectroscopy
The carbon NMR spectrum will show eight distinct signals.

~20 ppm: The methyl carbon.

~120-140 ppm: Six signals for the aromatic carbons, including the carbon attached to the

trifluoromethyl group which will appear as a quartet due to coupling with the fluorine atoms.

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands for the functional groups present.

~2900-3000 cm-1: C-H stretching from the methyl and aromatic groups.

~1450-1600 cm-1: C=C stretching of the aromatic ring.

~1100-1350 cm-1: Strong C-F stretching bands characteristic of the trifluoromethyl group.

~700-850 cm-1: C-Cl stretching.
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Safety and Handling
A specific Safety Data Sheet (SDS) for 2-Chloro-5-methylbenzotrifluoride is not widely

available. Therefore, handling precautions should be based on those for structurally similar

compounds, such as other chlorinated and fluorinated aromatic hydrocarbons.[9][10][11]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[12]

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors.[11][12]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[10]

Fire Safety: Keep away from heat, sparks, and open flames. Use appropriate fire

extinguishing media for chemical fires.[11]

First Aid:

Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing.[10]

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.[11]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

[10]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[11]

Disclaimer: The safety and handling information provided is based on general knowledge of

similar chemical compounds. Always consult a specific and current Safety Data Sheet for 2-
Chloro-5-methylbenzotrifluoride before use, if available, and follow all institutional and

regulatory safety guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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